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Compound of Interest

Compound Name: 2-(2,5-Dimethoxyphenyl)oxirane

CAS No.: 83436-65-1

Cat. No.: B2505552 Get Quote

2-(2,5-Dimethoxyphenyl)oxirane is a heterocyclic organic compound featuring a reactive

three-membered epoxide ring attached to a 2,5-dimethoxy substituted phenyl group. As a

member of the oxirane (or epoxide) family, its chemical identity is defined by this strained ring

system, which serves as a potent electrophile for a wide array of nucleophiles. This inherent

reactivity makes it a valuable intermediate in organic synthesis.

The true significance of this molecule, however, lies in the combination of the oxirane functional

group with the 2,5-dimethoxyphenyl moiety. This particular substitution pattern is a well-

established pharmacophore present in numerous neurologically active compounds, including

selective serotonin 5-HT2A receptor agonists.[1][2] Consequently, 2-(2,5-
Dimethoxyphenyl)oxirane represents a key building block for medicinal chemists and drug

development professionals seeking to construct complex molecular architectures with targeted

biological activity. This guide provides a comprehensive overview of its nomenclature, chemical

identifiers, and the synthetic strategies that leverage its unique structure.

Part 1: Definitive Nomenclature and Chemical
Identification
Accurate and unambiguous identification is paramount in chemical research. 2-(2,5-
Dimethoxyphenyl)oxirane is known in the literature and chemical databases by several

names. While variations are often minor, a comprehensive understanding of its synonyms is

crucial for exhaustive literature searches and clear communication.
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The standard nomenclature is dictated by the International Union of Pure and Applied

Chemistry (IUPAC), which designates 2-(2,5-dimethoxyphenyl)oxirane as the preferred

name.[3]

Table 1: Synonyms and Alternative Names
Synonym/Name Language/Context Source

2-(2,5-dimethoxyphenyl)-

oxirane
Punctuation variant [4]

2-(2,5-dimethoxyphenyl)oxiran Punctuation variant [4]

2-(2,5-

diméthoxyphényl)oxirane
French [4]

2-(2,5-ジメトキシフェニル)

オキシラン
Japanese [4]

2,5-Dimethoxystyrene Oxide Common/Trivial Name Implied from precursor

Table 2: Key Chemical Identifiers
These identifiers provide a definitive digital fingerprint for the compound, allowing for precise

database and regulatory searches.

Identifier Value Source

CAS Number 83436-65-1 [3]

Molecular Formula C₁₀H₁₂O₃ [3][4][5]

Molecular Weight 180.20 g/mol [3][5]

PubChem CID 15933371 [3]

MDL Number MFCD09733178 [3]

InChIKey
LIDCSATVCNIHNS-

UHFFFAOYSA-N
[4]

Canonical SMILES
COC1=CC(=C(OC)C=C1)C2C

O2
[4]
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Part 2: Structure and Physicochemical Properties
The molecular structure defines the compound's reactivity and physical characteristics.

Caption: Chemical Structure of 2-(2,5-Dimethoxyphenyl)oxirane.

Table 3: Physicochemical Data
Property Value Notes

Molecular Formula C₁₀H₁₂O₃ [3][4][5]

Molecular Weight 180.20 g/mol [3][5]

Physical State
Not specified (likely an oil or

low-melting solid)
Inferred from similar structures

Melting Point Not available [4]

Boiling Point Not available [4]

The lack of readily available experimental data for melting and boiling points suggests the

compound is primarily used as a synthetic intermediate rather than an isolated final product.[4]

Part 3: Synthetic Relevance and Methodologies
The utility of 2-(2,5-Dimethoxyphenyl)oxirane is rooted in the principles of epoxide chemistry.

The high ring strain of the oxirane makes it susceptible to ring-opening reactions by a variety of

nucleophiles, including amines, alcohols, and organometallic reagents. This reaction is a

cornerstone of modern organic synthesis for creating 1,2-difunctionalized compounds.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b2505552?utm_src=pdf-body
https://www.americanelements.com/83436-65-1-2-2-5-dimethoxyphenyl-oxirane
https://www.chemsynthesis.com/base/chemical-structure-14907.html
https://www.scbt.com/de/p/2-2-5-dimethoxyphenyl-oxirane
https://www.americanelements.com/83436-65-1-2-2-5-dimethoxyphenyl-oxirane
https://www.scbt.com/de/p/2-2-5-dimethoxyphenyl-oxirane
https://www.chemsynthesis.com/base/chemical-structure-14907.html
https://www.chemsynthesis.com/base/chemical-structure-14907.html
https://www.chemsynthesis.com/base/chemical-structure-14907.html
https://www.benchchem.com/product/b2505552?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2505552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2,5-Dimethoxystyrene
(Alkene Precursor)

2-(2,5-Dimethoxyphenyl)oxirane

 Epoxidation

Oxidizing Agent
(e.g., m-CPBA, H₂O₂)

Ring-Opened Product
(β-Amino Alcohol, etc.)

 Nucleophilic
 Ring-Opening

Nucleophile (Nu-H)
(e.g., Amine, Alcohol)

Click to download full resolution via product page

Caption: General synthetic workflow involving 2-(2,5-Dimethoxyphenyl)oxirane.

Expertise in Practice: Causality in Synthetic Protocol
Design
The synthesis of epoxides can be achieved through several reliable methods. The choice of

method often depends on the stability of the starting material and the desired stereochemistry.

A common and effective method is the direct epoxidation of the corresponding alkene (2,5-

dimethoxystyrene). An alternative, classic approach is the intramolecular cyclization of a

halohydrin, which proceeds via an SN2 mechanism.

Below is a representative protocol for the synthesis of a structurally analogous epoxide, 2-(2-

methoxyphenyl)oxirane, which illustrates the fundamental steps applicable to the synthesis of

the title compound.[6] The causality for each step is explained to provide field-proven insight.
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Experimental Protocol: Synthesis of an Analogous Aryl
Oxirane
Reaction:Base-promoted intramolecular cyclization of α-chloromethyl-2-methoxybenzylalcohol

to 2-(2-methoxyphenyl)oxirane.[6]

Pillar of Trustworthiness: This protocol is self-validating. The success of the reaction is

confirmed by the isolation of the product and its subsequent characterization (e.g., by NMR and

MS), which would show the disappearance of the alcohol and chloride signals and the

appearance of signals corresponding to the epoxide ring protons.

Methodology:

Dissolution (Step 1): 1.4 g of crude α-chloromethyl-2-methoxybenzylalcohol are dissolved in

12 ml of dioxane.

Causality: Dioxane is chosen as the solvent because it is a polar aprotic ether that can

dissolve both the organic substrate and, to some extent, the aqueous base, facilitating a

homogenous or finely dispersed reaction mixture. Its inertness prevents it from

participating in the reaction.

Base Addition (Step 2): A solution of 840 mg of potassium hydroxide (KOH) in 5 ml of water

is added to the dioxane solution.

Causality: KOH is a strong base that deprotonates the hydroxyl group of the halohydrin to

form a nucleophilic alkoxide. This is the critical step that initiates the intramolecular

cyclization. An aqueous solution is used for ease of handling and addition.

Reaction (Step 3): The mixture is stirred at room temperature for 3 hours.

Causality: The newly formed alkoxide attacks the carbon atom bearing the chlorine in an

intramolecular SN2 reaction, displacing the chloride ion and forming the three-membered

oxirane ring.[7] Stirring ensures proper mixing of the biphasic system. A 3-hour duration at

room temperature is typically sufficient for this type of rapid intramolecular reaction to

proceed to completion.

Work-up and Quenching (Step 4): The reaction mixture is poured into ice-water.
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Causality: This step quenches the reaction by diluting the reactants and neutralizing any

remaining base. The use of ice-water helps to dissipate any heat and ensures that the

product, which may be volatile or thermally sensitive, remains stable.

Extraction (Step 5): The aqueous mixture is extracted with benzene.

Causality: Benzene (or a safer alternative like ethyl acetate or dichloromethane) is an

organic solvent immiscible with water. The desired organic product, 2-(2-

methoxyphenyl)oxirane, has much higher solubility in the organic phase than in the

aqueous phase, allowing for its efficient separation from inorganic salts (KCl) and excess

KOH.

Drying and Isolation (Step 6): The extract is dried (e.g., over anhydrous Na₂SO₄) and the

solvent is removed by evaporation.

Causality: The organic extract will contain trace amounts of dissolved water, which must

be removed before evaporation to prevent hydrolysis of the product or interference with

characterization. Anhydrous sodium sulfate is a common drying agent. Evaporation of the

solvent under reduced pressure yields the crude product.

Conclusion
2-(2,5-Dimethoxyphenyl)oxirane is a synthetically valuable compound whose identity is

captured by a range of synonyms and precise chemical identifiers. Its importance stems from

the combination of a reactive epoxide handle and a pharmaceutically relevant 2,5-

dimethoxyphenyl scaffold. Understanding its nomenclature is the first step for researchers to

effectively survey the literature and harness its synthetic potential. The well-established

chemical principles governing its synthesis and reactivity provide a reliable foundation for its

use in the development of novel, complex molecules, particularly within the field of medicinal

chemistry.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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